Cas no 887899-52-7 (3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 887899-52-7
• MF: C₁₇H₁₁FN₄O₅
• MW: 370.29144692421
• CID: 6251979
• PubChem ID: 7080855
• Update Time: 2025-11-06

3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1H-pyrimidine-5-carboxamide
• AB00672236-01
• AKOS024597189
• 887899-52-7
• F0696-0501

• Inchi： 1S/C17H11FN4O5/c18-10-1-5-12(6-2-10)21-16(24)14(9-19-17(21)25)15(23)20-11-3-7-13(8-4-11)22(26)27/h1-9H,(H,19,25)(H,20,23)
• InChI Key： REVDLRIRKBPKDR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(NC=C(C(NC2C=CC(=CC=2)[N+](=O)[O-])=O)C1=O)=O

Computed Properties

• Exact Mass: 370.07134763g/mol
• Monoisotopic Mass: 370.07134763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 124Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

3-(4-Fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887899-52-7)

The compound 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887899-52-7) is a highly specialized organic molecule with significant potential in various fields of chemical research and application. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse biological activities and structural versatility. The molecule incorporates a pyrimidine ring system with substituents that include a fluorophenyl group, a nitrophenyl group, and a carboxamide moiety, making it a unique structure with tailored electronic and steric properties.

Recent advancements in synthetic chemistry have enabled the precise construction of such complex molecules. The synthesis of 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide involves multi-step processes that require meticulous control over reaction conditions to ensure high yields and purity. Researchers have employed strategies such as click chemistry, transition metal catalysis, and stereo-selective synthesis to optimize the production of this compound. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production if required for industrial applications.

The structural features of this compound make it an intriguing subject for pharmacological studies. The presence of a fluorophenyl group introduces electron-withdrawing effects that can influence the molecule's reactivity and bioavailability. Similarly, the nitrophenyl group adds additional electronic complexity, potentially enhancing the molecule's ability to interact with biological targets such as enzymes or receptors. Recent studies have explored the potential of this compound as a lead molecule in drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

In terms of applications, 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide has shown promise in the field of materials science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that this compound exhibits excellent charge transport properties under specific conditions, which could be exploited for enhancing device performance.

Moreover, this compound has been utilized as an intermediate in the synthesis of more complex molecular architectures. Its ability to undergo various post-synthetic modifications makes it a valuable building block in medicinal chemistry. For instance, recent research has demonstrated its use in constructing heterocyclic frameworks with enhanced bioactivity and selectivity.

From an environmental standpoint, understanding the degradation pathways and ecological impact of 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is crucial for its sustainable use. Studies have shown that under certain conditions, this compound undergoes biodegradation through enzymatic pathways involving cytochrome P450 enzymes. This knowledge is essential for assessing its safety profile and minimizing potential risks associated with its industrial or therapeutic applications.

In conclusion, 3-(4-fluorophenyl)-N-(4-nitrophenyl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 887899-52-7) stands as a testament to the ingenuity of modern chemical synthesis and its vast potential across multiple disciplines. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing both scientific knowledge and technological innovation.